Cas no 866347-17-3 (5-(4-chlorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 5-(4-chlorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866347-17-3
• MF: C₂₃H₁₆ClN₃
• MW: 369.846243858337
• CID: 6086459
• PubChem ID: 2135829
• Update Time: 2025-09-27

5-(4-chlorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline
• 5-[(4-chlorophenyl)methyl]-3-phenylpyrazolo[4,3-c]quinoline
• 5H-Pyrazolo[4,3-c]quinoline, 5-[(4-chlorophenyl)methyl]-3-phenyl-
• 866347-17-3
• 5-(4-chlorobenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• 5-[(4-chlorophenyl)methyl]-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• AKOS001813941
• F1602-0714

• Inchi： 1S/C23H16ClN3/c24-18-12-10-16(11-13-18)14-27-15-20-22(17-6-2-1-3-7-17)25-26-23(20)19-8-4-5-9-21(19)27/h1-13,15H,14H2
• InChI Key： FQNGKLIDFQDQID-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(C=CC=C2)C2=NN=C(C3=CC=CC=C3)C2=C1

Computed Properties

• Exact Mass: 369.1032752g/mol
• Monoisotopic Mass: 369.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines